What are the properties of Ethyl 3-Bromo-5-fluoroindole-1-carboxylate?
What are the properties of Ethyl 3-Bromo-5-fluoroindole-1-carboxylate?
The Strategic Utilization of Ethyl 3-Bromo-5-fluoroindole-1-carboxylate in Advanced Drug Discovery
Executive Summary
The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved therapeutics spanning oncology, neurology, and infectious diseases[1][2]. However, the raw indole nucleus often requires extensive functionalization and protection to be viable for complex synthetic pathways. Ethyl 3-Bromo-5-fluoroindole-1-carboxylate (CAS: 1375064-48-4) represents a highly optimized, multi-functional building block designed to solve specific synthetic and pharmacokinetic challenges[1][3].
This technical guide provides an in-depth analysis of this specific compound, detailing the causality behind its structural features, its utility in transition-metal-catalyzed cross-coupling, and its broader impact on medicinal chemistry workflows.
Structural Rationale and Physicochemical Properties
Every functional group on Ethyl 3-Bromo-5-fluoroindole-1-carboxylate serves a distinct, calculated purpose. The molecule is engineered to provide medicinal chemists with a stable, reactive intermediate that can be seamlessly integrated into late-stage functionalization pipelines.
Table 1: Key Physicochemical Properties
| Property | Value |
|---|---|
| Chemical Name | Ethyl 3-Bromo-5-fluoroindole-1-carboxylate |
| CAS Number | 1375064-48-4[3] |
| Molecular Formula | C11H9BrFNO2[3] |
| Molecular Weight | 286.10 g/mol [3] |
| SMILES | O=C(OCC)N1C=C(Br)C2=C1C=CC(F)=C2[4] |
The Causality of the Substituents
-
The C5-Fluorine (Pharmacokinetic Modulator): The introduction of a fluorine atom at the C5 position is a classical bioisosteric strategy. Fluorine's high electronegativity and the strength of the C-F bond (typically >109 kcal/mol) block metabolically labile C-H bonds from oxidative degradation by cytochrome P450 (CYP) enzymes[1][5]. This modification strategically extends the metabolic half-life of downstream drug candidates while modulating the lipophilicity and pKa of the indole core[1].
-
The C3-Bromine (Synthetic Handle): The C3 position of the indole ring is naturally nucleophilic. By pre-installing a bromine atom at this position, the reactivity is inverted, creating an electrophilic handle[6]. This allows the molecule to participate in a wide array of transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), enabling the rapid construction of complex biaryl systems[7][8].
-
The N1-Ethyl Carboxylate (Protecting & Directing Group): The free N-H of an unprotected indole is prone to unwanted N-alkylation, oxidation, and coordination with metal catalysts during cross-coupling[9][10]. The ethyl carboxylate group masks this reactivity. Furthermore, as an electron-withdrawing group, it modulates the electron density of the indole ring, suppressing unwanted electrophilic aromatic substitution at the C2 position and directing selective metalation if required[9][11].
Structural rationale of Ethyl 3-Bromo-5-fluoroindole-1-carboxylate.
Synthetic Utility: Experimental Workflows
The primary utility of Ethyl 3-Bromo-5-fluoroindole-1-carboxylate lies in its capacity to undergo selective C-C bond formation. The following protocol details a highly optimized Suzuki-Miyaura cross-coupling workflow, emphasizing the mechanistic reasoning behind each experimental parameter.
Protocol: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling at C3
Objective: To install an aryl or heteroaryl pharmacophore at the C3 position of the indole core[6][7].
Step 1: Reagent Assembly and Solvent Selection
-
Action: In a Schlenk flask, combine Ethyl 3-Bromo-5-fluoroindole-1-carboxylate (1.0 eq), the desired arylboronic acid (1.2 eq), and Potassium Carbonate (K2CO3, 2.0 eq) in a solvent mixture of 1,4-dioxane/water (4:1).
-
Causality: The biphasic dioxane/water system is critical. Dioxane solubilizes the organic indole and boronic acid, while water dissolves the inorganic base. The base is required to coordinate with the boronic acid, forming a negatively charged, electron-rich boronate complex that is competent for the transmetalation step[7][12].
Step 2: Rigorous Degassing
-
Action: Subject the mixture to three freeze-pump-thaw cycles or bubble with ultra-pure Argon for 15 minutes.
-
Causality: Palladium(0) catalysts are highly susceptible to oxidative deactivation by atmospheric oxygen. Furthermore, oxygen promotes the unwanted homocoupling of the boronic acid. Rigorous degassing ensures catalyst longevity and high product yield.
Step 3: Catalyst Introduction
-
Action: Add Pd(dppf)Cl2 (0.05 eq) under a positive stream of Argon.
-
Causality: The bidentate dppf (1,1'-Bis(diphenylphosphino)ferrocene) ligand provides significant steric bulk and electron density. This facilitates the initial oxidative addition of Pd(0) into the strong C3-Br bond and prevents the premature reductive elimination that leads to side products.
Step 4: Thermal Activation
-
Action: Heat the reaction mixture to 80°C for 4–8 hours. Monitor progression via LC-MS.
-
Causality: While oxidative addition is often rapid, the transmetalation step between the sterically hindered C3-palladium complex and the boronate requires thermal energy to proceed efficiently[7].
Step 5: Workup and Self-Validation
-
Action: Cool to room temperature, dilute with Ethyl Acetate, and wash with brine. Dry the organic layer over anhydrous Na2SO4.
-
Self-Validation: Analyze the crude mixture via LC-MS. A successful reaction is definitively validated by the disappearance of the starting material's distinct bromine isotope pattern (m/z 286/288, 1:1 ratio) and the emergence of the new product mass[3].
Step-by-step Suzuki-Miyaura cross-coupling workflow.
Protocol: Orthogonal N-Deprotection
Once the C3 position has been successfully functionalized, the N1-ethyl carboxylate protecting group must often be removed to reveal the biologically active free indole N-H[9][11].
-
Action: Dissolve the C3-functionalized intermediate in a mixture of THF and Methanol (1:1). Add aqueous Sodium Hydroxide (NaOH, 2.0 M, 3.0 eq). Stir at 50°C for 2 hours.
-
Causality: The ethyl carboxylate is an ester-like linkage. The hydroxide ion acts as a hard nucleophile, attacking the carbonyl carbon of the protecting group. Subsequent elimination of the ethoxide leaving group and decarboxylation yields the free indole. The THF/MeOH mixture ensures that both the hydrophobic intermediate and the aqueous base remain in a single, homogenous phase, accelerating the reaction kinetics.
Impact on Medicinal Chemistry and Drug Design
The strategic use of Ethyl 3-Bromo-5-fluoroindole-1-carboxylate accelerates the hit-to-lead optimization phase in drug discovery.
Table 2: Comparative Advantage of the Scaffold
| Feature | Traditional Indole Scaffold | Ethyl 3-Bromo-5-fluoroindole-1-carboxylate Scaffold |
|---|---|---|
| Metabolic Stability | High susceptibility to CYP450 oxidation at C5. | C5-F bond blocks oxidation, increasing half-life[1][5]. |
| Synthetic Flexibility | Requires multi-step halogenation and protection. | Pre-installed C3-Br and N-carboxylate allow immediate coupling[6]. |
| Lipophilicity (LogP) | Baseline. | Fluorine substitution fine-tunes LogP for better membrane permeability[1]. |
By utilizing this pre-functionalized building block, researchers bypass the often low-yielding and hazardous bromination and protection steps, allowing them to focus resources directly on exploring the structure-activity relationship (SAR) of the C3 substituent space. The presence of the fluorine atom ensures that the resulting library of compounds inherently possesses a favorable pharmacokinetic baseline, reducing the attrition rate of compounds failing due to rapid metabolic clearance[1][5].
References
- Source: shao-yuan.
- Source: bldpharm.
- Source: benchchem.
- Source: acs.
- Source: nih.
- Ortho-selective C–H arylation of phenols with N-carboxyindoles under Brønsted acid- or Cu(I)
- Source: caltech.
- Source: doi.
- Source: acs.
- Carbonylative Suzuki Couplings of Aryl Bromides with Boronic Acid Derivatives under Base-Free Conditions (PMC)
- Source: acs.
- Source: chemrxiv.
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. Synthetic strategies and therapeutic insights into FDA-approved indole-containing drugs - PMC [pmc.ncbi.nlm.nih.gov]
- 3. 1375064-48-4,3-溴-5-氟吲哚-1-甲酸乙酯-韶远试剂设计、合成、生产和销售高端研发用化学品;韶远科技(上海)有限公司 [shao-yuan.com]
- 4. 1000183-46-9|tert-Butyl 3-bromo-5-fluoro-1h-indole-1-carboxylate|BLD Pharm [bldpharm.com]
- 5. pubs.acs.org [pubs.acs.org]
- 6. stoltz2.caltech.edu [stoltz2.caltech.edu]
- 7. pubs.acs.org [pubs.acs.org]
- 8. chemrxiv.org [chemrxiv.org]
- 9. Ortho -selective C–H arylation of phenols with N -carboxyindoles under Brønsted acid- or Cu( i )-catalysis - Chemical Science (RSC Publishing) DOI:10.1039/D1SC06157G [pubs.rsc.org]
- 10. pubs.acs.org [pubs.acs.org]
- 11. chemistry-europe.onlinelibrary.wiley.com [chemistry-europe.onlinelibrary.wiley.com]
- 12. Carbonylative Suzuki Couplings of Aryl Bromides with Boronic Acid Derivatives under Base-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
